Cas no 1369098-29-2 (Methyl 3-oxothiane-4-carboxylate)

• Product Name: Methyl 3-oxothiane-4-carboxylate
• CAS No: 1369098-29-2
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 2126713
• Update Time: 2023-08-04

Methyl 3-oxothiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-tetrahydro-2H-thiopyran-4-carboxylate
• Methyl 3-oxothiane-4-carboxylate

• Inchi： 1S/C7H10O3S/c1-10-7(9)5-2-3-11-4-6(5)8/h5H,2-4H2,1H3
• InChI Key： OBJGTGYIKSEYBA-UHFFFAOYSA-N
• SMILES： S1CC(C(C(=O)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 68.7